Cas no 82626-72-0 (6-Chloro-2-(4-chlorophenyl)imidazo1,2-apyridine-3-acetonitrile)

• Product name: 6-Chloro-2-(4-chlorophenyl)imidazo1,2-apyridine-3-acetonitrile
• CAS No: 82626-72-0
• MF: C₁₅H₉Cl₂N₃
• MW: 302.158060789108
• CID: 988002
• PubChem ID: 13068193

6-Chloro-2-(4-chlorophenyl)imidazo1,2-apyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-??]pyridine-3-acetonitrile
• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine-3-acetonitrile
• 2-[6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]acetonitrile
• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-α]pyridine-3-acetonitrile
• {6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl}acetonitrile
• AKOS022235576
• SCHEMBL7995
• [6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]acetonitrile
• FT-0664661
• 82626-72-0
• DTXSID60517245
• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-alpha]pyridine-3-acetonitrile
• 2-(6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl)acetonitrile
• DB-306979
• 6-Chloro-2-(4-chlorophenyl)imidazo1,2-apyridine-3-acetonitrile

• Inchi： InChI=1S/C15H9Cl2N3/c16-11-3-1-10(2-4-11)15-13(7-8-18)20-9-12(17)5-6-14(20)19-15/h1-6,9H,7H2
• InChI Key： PAPIVHGHEPOCNK-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=C(N3C=C(C=CC3=N2)Cl)CC#N)Cl

Computed Properties

• Exact Mass: 301.01700
• Monoisotopic Mass: 301.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09000
• LogP: 4.37418